molecular formula C30H48O4 B14128409 Wilfolic acid C CAS No. 158629-70-0

Wilfolic acid C

Cat. No. B14128409
CAS RN: 158629-70-0
M. Wt: 472.7 g/mol
InChI Key: KVLFXTHBJNNYDP-KWDXJSKJSA-N
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Description

Wilforic acid C is a pentacyclic triterpenoid with formula C30H48O4, originally isolated from Tripterygium doianum. It has a role as a plant metabolite. It is a pentacyclic triterpenoid, a cyclic terpene ketone, a hydroxy monocarboxylic acid and a secondary alpha-hydroxy ketone. It derives from a hydride of a friedelane.
Wilfolic acid C is a natural product found in Salacia chinensis, Tripterygium wilfordii, and other organisms with data available.

properties

CAS RN

158629-70-0

Molecular Formula

C30H48O4

Molecular Weight

472.7 g/mol

IUPAC Name

(2R,4aS,6aS,6aR,6bS,8aS,9R,11R,12aS,14aS,14bR)-11-hydroxy-2,4a,6a,6a,8a,9,14a-heptamethyl-10-oxo-3,4,5,6,6b,7,8,9,11,12,12a,13,14,14b-tetradecahydro-1H-picene-2-carboxylic acid

InChI

InChI=1S/C30H48O4/c1-18-23(32)19(31)16-21-27(18,4)9-8-20-28(21,5)13-15-30(7)22-17-26(3,24(33)34)11-10-25(22,2)12-14-29(20,30)6/h18-22,31H,8-17H2,1-7H3,(H,33,34)/t18-,19+,20-,21+,22+,25+,26+,27+,28+,29+,30-/m0/s1

InChI Key

KVLFXTHBJNNYDP-KWDXJSKJSA-N

Isomeric SMILES

C[C@H]1C(=O)[C@@H](C[C@@H]2[C@@]1(CC[C@H]3[C@]2(CC[C@@]4([C@@]3(CC[C@@]5([C@H]4C[C@](CC5)(C)C(=O)O)C)C)C)C)C)O

Canonical SMILES

CC1C(=O)C(CC2C1(CCC3C2(CCC4(C3(CCC5(C4CC(CC5)(C)C(=O)O)C)C)C)C)C)O

Origin of Product

United States

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